(11β)-11-(Acetyloxy)-20-hydroxy-3-oxo-pregna-4,17(20)-dien-21-al
(11β)-11-(Acetyloxy)-20-hydroxy-3-oxo-pregna-4,17(20)-dien-21-al
Brand Name:
Vulcanchem
CAS No.:
1089670-72-3
VCID:
VC0041995
InChI:
InChI=1S/C23H30O5/c1-13(25)28-20-11-23(3)17(6-7-18(23)19(27)12-24)16-5-4-14-10-15(26)8-9-22(14,2)21(16)20/h10,12,16-17,20-21,27H,4-9,11H2,1-3H3/b19-18-/t16-,17-,20-,21+,22-,23-/m0/s1
SMILES:
CC(=O)OC1CC2(C(CCC2=C(C=O)O)C3C1C4(CCC(=O)C=C4CC3)C)C
Molecular Formula:
C23H30O5
Molecular Weight:
386.488
(11β)-11-(Acetyloxy)-20-hydroxy-3-oxo-pregna-4,17(20)-dien-21-al
CAS No.: 1089670-72-3
Reference Standards
VCID: VC0041995
Molecular Formula: C23H30O5
Molecular Weight: 386.488
| CAS No. | 1089670-72-3 |
|---|---|
| Product Name | (11β)-11-(Acetyloxy)-20-hydroxy-3-oxo-pregna-4,17(20)-dien-21-al |
| Molecular Formula | C23H30O5 |
| Molecular Weight | 386.488 |
| IUPAC Name | [(8S,9S,10R,11S,13S,14S,17Z)-17-(1-hydroxy-2-oxoethylidene)-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-11-yl] acetate |
| Standard InChI | InChI=1S/C23H30O5/c1-13(25)28-20-11-23(3)17(6-7-18(23)19(27)12-24)16-5-4-14-10-15(26)8-9-22(14,2)21(16)20/h10,12,16-17,20-21,27H,4-9,11H2,1-3H3/b19-18-/t16-,17-,20-,21+,22-,23-/m0/s1 |
| Standard InChIKey | QNYCZSCISPOUEP-VQKZQTAQSA-N |
| SMILES | CC(=O)OC1CC2(C(CCC2=C(C=O)O)C3C1C4(CCC(=O)C=C4CC3)C)C |
| PubChem Compound | 131698837 |
| Last Modified | Nov 11 2021 |
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